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Compound of Interest

Compound Name: N,N'-diphenylpyridine-2,6-diamine

Cat. No.: B3543374 Get Quote

An In-depth Technical Guide to N,N'-
diphenylpyridine-2,6-diamine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-diphenylpyridine-2,6-diamine, also known as 2,6-dianilinopyridine, is a substituted

aromatic diamine built on a central pyridine scaffold. This core structure is of significant interest

in medicinal chemistry and materials science due to the versatile coordination properties of the

pyridine nitrogen and the two secondary amine groups, as well as the potential for diverse

biological activities inherent to the diphenylamine and pyridine moieties. Pyridine and its

derivatives are prevalent in a wide array of pharmaceuticals, exhibiting antimicrobial, antiviral,

anticancer, and anti-inflammatory properties. This comprehensive review consolidates the

available scientific literature on N,N'-diphenylpyridine-2,6-diamine, covering its synthesis,

chemical and physical properties, and potential applications, with a focus on providing

actionable data and protocols for researchers.

Chemical and Physical Properties
While specific experimental data for N,N'-diphenylpyridine-2,6-diamine is not extensively

reported in the literature, its fundamental properties can be derived from chemical databases

and comparison with structurally related compounds.
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Property Value Source

Molecular Formula C₁₇H₁₅N₃ --INVALID-LINK--[1]

Molecular Weight 261.33 g/mol --INVALID-LINK--[2]

CAS Number 5051-97-8 --INVALID-LINK--[3]

Appearance
Not explicitly reported; likely a

solid at room temperature.
Inferred

Melting Point

Not explicitly reported. For

comparison, the related 2,6-

diphenylpyridine has a melting

point of 77-87 °C.[4]

-

Solubility

Not explicitly reported.

Expected to be soluble in

common organic solvents.

Inferred

Synthesis of N,N'-diphenylpyridine-2,6-diamine
The synthesis of N,N'-diphenylpyridine-2,6-diamine is not widely detailed in the literature with

a specific, step-by-step protocol. However, based on established methods for the amination of

aryl halides, a plausible and efficient synthetic route involves the double nucleophilic

substitution of a 2,6-dihalopyridine with aniline. The two primary methods for this transformation

are the Buchwald-Hartwig amination and the Ullmann condensation.

Experimental Protocol: Synthesis via Diamination of 2,6-
Dihalopyridine
This protocol is a generalized procedure based on the successful di-amination of 2,6-

dibromopyridine with aniline, which has been reported to proceed efficiently.

Reaction Scheme:
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Reactants

Product2,6-Dibromopyridine

N,N'-diphenylpyridine-2,6-diamine

Microwave Irradiation, 200 °C, 2.5 h (in water, no catalyst/base) or
Pd/Cu catalyst, base, solvent, heat

Aniline (2 eq.)

N,N'-diphenylpyridine-2,6-diamine Ligand

Metal Complex

Pyridine-N
Amino-N
Amino-N

Metal Ion (M)

Coordination Bonds

[M(N,N'-diphenylpyridine-2,6-diamine)n]
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N,N'-diphenylpyridine-2,6-diamine
Derivative

Protein Kinase

Inhibition

Phosphorylated Substrate

Phosphorylation

Substrate

Downstream Cellular Processes
(e.g., Proliferation, Survival)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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